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CAS No.: 12794-56-8
Cat. No.: S1824518

Compound Focus: Nopco NXZ

Get Quote

Property

Specification | Description

Product Name

Chemical Composition

lonic Character

Appearance

Specific Gravity

pH

Viscosity

Flash Point

Dispersibility

Hard Water Resistance

Nopco NXZ Series [1] [2]

Mixture of mineral oil, metallic soap, and nonionic surfactant [1]

Nonionic [1] [3]

Light yellowish brown / amber liquid [1] [3]

0.89 (20°C) [1]

5.1 (2 mass% aqueous dispersion) [1] [3]

170 mPa:-s (25°C) [1]

174 °C [1]

Dispersible in water [1]

Good [1]
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Application &
PPl ) I Guidelines
Handling
Primary Function Metallic soap-type anti-foaming/defoaming agent [1] [2]
Target Systems Latex, emulsions (e.g., acrylic, vinyl acetate), water-based paints, water-based
adhesives [1] [3]
Recommended 0.1 - 0.3 mass% on the solid weight of emulsions and latexes [1]
Usage
Dilution Can be used directly or diluted with water (mix well during dilution) [1]
Storage & Handling Mix well before use if separation occurs after long storage [1]

Mechanism of Action

Defoamers like Nopco NXZ work through a combination of physical and chemical mechanisms to break

down and prevent foam. The key steps in this process are outlined below.
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Generalized defoamer mechanism showing droplet dispersion, penetration, and film rupture.

Nopco NXZ is classified as a metallic soap type defoamer [2]. Its effectiveness relies on the fundamental
principle that its main components have a lower surface tension than the foaming liquid [2]. This allows
the defoamer to spontaneously spread on the foam film, penetrate it, and cause rupture by destabilizing the

delicate balance of forces at the air-liquid interface [2] [4].

Experimental Evaluation Protocol

The search results provide a specific example of a laboratory-scale defoaming evaluation, the Diffuser Stone

Test, used to simulate foam generation in a latex system [1].
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Workflow for evaluating defoamer performance using the Diffuser Stone Test [1].

This test measures the foam-breaking (defoaming) capability by recording how quickly the foam collapses

after the agent is added [2]. The results are often presented as a plot of foam volume versus time.

Application & Formulation Guidance

e Typical Use Cases: It is notably effective in acrylic, vinyl acetate, and vinyl acetate-acrylic
emulsions [1] [2]. It is also suitable for other systems like styrene-butadiene, polyvinyl chloride, and
water-soluble alkyds [3].

¢ Practical Formulation Example: In a high-gloss paint formulation, Nopco NXZ was used at 0.1% by
weight (on total formulation) in both the pigment grind and let-down phases, demonstrating its use in
multi-stage additive incorporation [5].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1824518?utm_src=pdf-body-img
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://chemknock.com/chem/eng/search/showPdtCnts.do?idx=70346
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Important Limitations and Considerations

¢ Information Context: The most detailed technical datasheets are from 2019 or earlier [1] [2].
Furthermore, one distributor site noted "no existing companies to distribute" the product, which
may indicate potential supply chain challenges [3].

e Application Scope: All identified data pertains to industrial coatings, paints, adhesives, and latex. Its
applicability in a pharmaceutical or drug development context is not documented in these search
results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1824518#what-is-nopco-nxz-

defoamer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.smolecule.com/products/s1824518?utm_src=pdf-custom-synthesis
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.risechemical.com/news/foam-nemesis-defoamer-antifoam-mechanism
https://chemknock.com/chem/eng/search/showPdtCnts.do?idx=70346
https://www.smolecule.com/products/b1824518#what-is-nopco-nxz-defoamer
https://www.smolecule.com/products/b1824518#what-is-nopco-nxz-defoamer
https://www.smolecule.com/products/b1824518#what-is-nopco-nxz-defoamer
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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